N-cyclopropyl-2-(2,4-difluorophenoxy)-N-(3-thienylmethyl)acetamide

• IUPAC Name: N-cyclopropyl-2-(2,4-difluorophenoxy)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H15F2NO2S/c17-12-1-4-15(14(18)7-12)21-9-16(20)19(13-2-3-13)8-11-5-6-22-10-11/h1,4-7,10,13H,2-3,8-9H2
• InChI Key: KKIZEQBOVZXJLI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)COC3=C(C=C(C=C3)F)F
• Molecular Formula: C16H15F2NO2S
• Molecular Weight: 323.4 g/mol

Description

N-cyclopropyl-2-(2,4-difluorophenoxy)-N-(3-thienylmethyl)acetamide is a synthetic compound with potential therapeutic applications. It is commonly referred to as 'CYM-51010' and belongs to the class of cyclopropylamide compounds.

Mechanism of Action

The exact mechanism of action of CYM-51010 is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neurotransmitters. It has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This, in turn, reduces the excitability of neurons and can lead to a decrease in pain and seizures.
Biochemical and Physiological Effects:
CYM-51010 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the release of pro-inflammatory cytokines. It has also been shown to reduce pain by decreasing the excitability of neurons in the spinal cord. In addition, it has been shown to have anticonvulsant effects by reducing the excitability of neurons in the brain.

Advantages and Limitations for Lab Experiments

CYM-51010 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has also been shown to have a high degree of purity and stability. However, there are also some limitations to its use in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. In addition, it can be difficult to administer CYM-51010 to animals due to its low solubility in water.

Future Directions

There are several future directions for research on CYM-51010. One area of research is the development of new derivatives of CYM-51010 with improved pharmacological properties. Another area of research is the study of the long-term effects of CYM-51010 on the nervous system. Additionally, further research is needed to fully understand the mechanism of action of CYM-51010 and its potential use in the treatment of neurological disorders.

Scientific Research Applications

CYM-51010 has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of neuropathic pain, epilepsy, and other neurological disorders.